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Executive Summary

Adamantamine Fumarate (1-Adamantanamine fumarate) is the fumaric acid salt of
Amantadine (1-aminoadamantane).[1] While the hydrochloride salt (CAS 665-66-7) is the most
clinically prevalent form for treating influenza A and Parkinson’s disease, the fumarate salt
represents a critical alternative counterion formulation.[1] Fumarate salts are frequently
employed in pharmaceutical development to modulate solubility, bioavailability, and stability
profiles compared to their hydrochloride counterparts.[1]

This guide details the chemical identification, synthesis logic, pharmacological mechanisms,
and analytical validation of Adamantamine Fumarate.[1]

Chemical Identifiers & Properties

The precise identification of Adamantamine Fumarate is essential for regulatory compliance
and supply chain verification.[1] The compound consists of the adamantane cage structure
protonated by fumaric acid.[1]

Table 1: Chemical Identifiers
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Identifier Type

Value

Chemical Name

1-Adamantanamine fumarate

Synonyms

Amantadine fumarate; Tricyclo[3.3.1.1

]decan-1-amine fumarate

CAS Registry Number

18720-83-7

Molecular Formula
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Molecular Weight

267.32 g/mol

Component A (Base)

Amantadine (CAS 768-94-5)

Component B (Acid)

Fumaric Acid (CAS 110-17-8)

Stoichiometry

1:1 (Base:Acid)

Table 2: Physiochemical Properties
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Property Specification
Appearance White to off-white crystalline powder
Boiling Point ~470.7°C (Predicted)
Flash Point ~238.5°C

B Soluble in organic solvents (DMSO, Methanol);
Solubility .

Moderate water solubility

pKa (Base) ~10.8 (Amine group)

Synthesis & Manufacturing Logic

The synthesis of Adamantamine Fumarate follows a classic acid-base neutralization reaction.
[1] The choice of solvent is critical to ensure high yield and purity, typically utilizing a polar
solvent that dissolves the reactants but precipitates the salt upon cooling or anti-solvent
addition.[1]

Reaction Logic

The reaction involves the protonation of the primary amine on the adamantane cage by one of
the carboxylic acid groups of fumaric acid.[1]

Visualization: Synthesis Workflow
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Figure 1: Step-wise synthesis workflow for Adamantamine Fumarate, highlighting the
transition from raw precursors to the final crystalline salt.[1]

Experimental Protocol: Bench-Scale Synthesis

Objective: Produce 10g of Adamantamine Fumarate.

Preparation: Dissolve 5.66g of 1-Adamantylamine (37.5 mmol) in 50 mL of absolute ethanol
at 60°C.

» Acid Addition: Separately dissolve 4.35g of Fumaric acid (37.5 mmol, 1.0 eq) in 40 mL of hot
ethanol. Slowly add the acid solution to the amine solution under constant stirring.

o Reflux: Heat the mixture to reflux for 1 hour to ensure complete proton transfer.

o Crystallization: Remove heat and allow the solution to cool slowly to room temperature.[1]
Subsequently, chill at 4°C for 12 hours.

« |solation: Filter the resulting precipitate under vacuum.[1] Wash the cake twice with cold
ethanol (10 mL).

e Drying: Dry the solid in a vacuum oven at 50°C for 24 hours.

 Yield Calculation: Expected yield is >85%.

Mechanism of Action (Pharmacodynamics)

Although the fumarate counterion modulates physical properties, the pharmacological activity is
driven by the Adamantamine (Amantadine) moiety.[1] It acts as a weak non-competitive
antagonist of the NMDA receptor and an inhibitor of the influenza A virus M2 proton channel.[1]

Key Pathways[2]
» Antiviral: Blocks the M2 ion channel, preventing the acidification of the viral interior required

for uncoating and RNA release into the host cell.[1][5][6]

o Neurological (Parkinson's): Antagonizes N-methyl-D-aspartate (NMDA) receptors, reducing
excitotoxicity.[1] It also promotes dopamine release and blocks dopamine reuptake.[1][7]
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Visualization: Signaling & Mechanism
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Figure 2: Multi-target pharmacological mechanism of Adamantamine, illustrating its dual action
in virology and neurology.[1]

Analytical Profiling & Quality Control

To validate the identity and purity of Adamantamine Fumarate, a self-validating analytical
workflow is required.[1]

HPLC Method Parameters

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150 mm, 5um).[1]
» Mobile Phase: Phosphate Buffer (pH 3.0) : Acetonitrile (70:30 v/v).[1]

o Detection: UV is difficult due to lack of chromophores in Adamantane.[1] Refractive Index
(RI) or LC-MS is recommended.[1] Alternatively, pre-column derivatization with FMOC-CI
allows UV detection at 265 nm.[1]

e Flow Rate: 1.0 mL/min.[1]

Identification Tests
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» IR Spectroscopy: Look for characteristic amine salt peaks (N-H stretch ~3000 cm~?*) and
carboxylate peaks from fumarate (~1700 cm~* C=0 stretch).[1]

e Melting Point: Distinct from the base (206°C) and HCI salt (>360°C).[1] The fumarate salt
typically exhibits a sharp melting transition; verify against specific batch Certificate of
Analysis (CoA).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Adamantamine Fumarate (CAS
18720-83-7)[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10814381/docs#technical-guide-adamantamine-
fumarate-cas-18720-83-7-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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